Cas no 126538-89-4 (6-(difluoromethyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-(difluoromethyl)-3,4-dihydropyrimidin-4-one
• CAS No: 126538-89-4
• MF: C₅H₄F₂N₂O
• MW: 146.094867706299
• MDL: MFCD27940576
• CID: 103400
• PubChem ID: 135708784
• Update Time: 2025-04-18

6-(difluoromethyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,6-(difluoromethyl)-
• 4(1H)-Pyrimidinone, 6-(difluoromethyl)- (9CI)
• 4-HYDROXY-6-DIFLUOROMETHYLPYRIMIDINE
• 6-(difluoromethyl)-1H-pyrimidin-4-one
• 6-Difluoromethyl-pyrimidin-4-ol
• 6-(difluoromethyl)pyrimidin-4(3H)-one
• 6-(difluoromethyl)-3,4-dihydropyrimidin-4-one
• AKOS006314306
• DTXSID40600907
• 6-(Difluoromethyl)pyrimidin-4(1H)-one
• MFCD09909764
• 6-(Difluoromethyl)-4(1 H)-pyrimidinone
• SCHEMBL9339465
• 6-(DIFLUOROMETHYL)PYRIMIDIN-4-OL
• 6-(Difluoromethyl)-4(1H)-pyrimidinone
• AKOS026714552
• 4-Hydroxy-6-(difluoromethyl)pyrimidine
• AS-64124
• F1967-3818
• Z2197092743
• EN300-220792
• MFCD27940576
• AB54871
• SY203589
• W16353
• CS-0075276
• 4-(difluoromethyl)-1H-pyrimidin-6-one
• 126538-89-4
• SCHEMBL602834
• I2X
• DB-084935
• 4(3H)-Pyrimidinone, 6-(difluoromethyl)-

• MDL： MFCD27940576
• Inchi： 1S/C5H4F2N2O/c6-5(7)3-1-4(10)9-2-8-3/h1-2,5H,(H,8,9,10)
• InChI Key： CRXWFHCGXRAVCL-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC=N1)=O)F

Computed Properties

• Exact Mass: 146.02922
• Monoisotopic Mass: 146.02916908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones